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Compound of Interest

2-Pyrrolidin-1-ylpyrimidine-5-
Compound Name:
carboxylic acid

cat. No.: B1276687

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid is a heterocyclic compound of interest in
medicinal chemistry and drug discovery. Its structure, featuring a pyrimidine ring substituted
with a pyrrolidine and a carboxylic acid group, suggests potential for various biological activities
and makes it a valuable scaffold for the synthesis of novel therapeutic agents. A thorough
understanding of its physicochemical properties is fundamental for its development, influencing
aspects such as solubility, absorption, distribution, metabolism, and excretion (ADME), as well
as formulation and chemical synthesis. This document provides a comprehensive overview of
the known and predicted physical properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic
acid, alongside detailed experimental protocols for their determination.

Core Physical Properties

The following table summarizes the key physical and chemical identifiers for 2-Pyrrolidin-1-
ylpyrimidine-5-carboxylic acid. The data presented is primarily based on computational
models, as experimental values are not readily available in the public domain.
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Property Value Source

Molecular Formula CoH11N302 PubChem[1]

Molecular Weight 193.20 g/mol PubChem[1]
2-(pyrrolidin-1-yl)pyrimidine-5-

IUPAC Name Py ] ] Yhpy PubChem[1]
carboxylic acid

CAS Number 253315-06-9 PubChem[1]
INChI=1S/C9H11N302/c13-

InChl 8(14)7-5-10-9(11-6-7)12-3-1-2-  PubChem[1]
4-12/h5-6H,1-4H2,(H,13,14)
BARCKZNRVNLERF-

InChiKey PubChem[1]
UHFFFAOYSA-N
C1CCN(C1)C2=NC=C(C=N2)

SMILES PubChem[1]
C(=0)0O

Boiling Point (Predicted) 432.5 + 37.0 °C at 760 mmHg Sigma-Aldrich

XLogP3-AA (Predicted) 0.7 PubChem[1]

Melting Point Not experimentally determined -
- Expected to be soluble in polar
Solubility ] -
organic solvents.
pKa Not experimentally determined -

Experimental Protocols for Physical Property

Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.
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Methodology:

o Sample Preparation: A small, dry sample of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid
is finely powdered. A small amount is then packed into a capillary tube, sealed at one end, to
a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.

e Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised rapidly to about 15-20 °C below the expected melting point (if
unknown, a preliminary rapid heating can be performed to find an approximate range). The
heating rate is then slowed to 1-2 °C per minute.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range. For a pure compound, this range
should be narrow (0.5-2 °C).

Solubility Determination

Understanding the solubility profile in various solvents is crucial for drug development and
formulation.

Methodology:

e Solvent Selection: A range of solvents of varying polarities should be tested, including water,
ethanol, methanol, acetone, dichloromethane, and ethyl acetate.

e Procedure:

o To a series of test tubes, add a pre-weighed amount (e.g., 1 mg) of 2-Pyrrolidin-1-
ylpyrimidine-5-carboxylic acid.

o Add a small volume (e.g., 0.1 mL) of the selected solvent to the first test tube.
o Vortex or shake the tube vigorously for a set period (e.g., 1-2 minutes).

o Visually inspect for the complete dissolution of the solid.
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o If the solid dissolves, add another portion of the solid and repeat until the solution is
saturated.

o If the solid does not dissolve, incrementally add more solvent until dissolution occurs or a
maximum volume is reached.

» Quantification: The solubility can be expressed qualitatively (e.g., soluble, slightly soluble,
insoluble) or quantitatively (e.g., in mg/mL or mol/L). For quantitative analysis, a saturated
solution can be prepared, filtered, and the concentration of the solute in the filtrate
determined by a suitable analytical method such as UV-Vis spectroscopy or HPLC.

pKa Determination

The acid dissociation constant (pKa) is a measure of the strength of the carboxylic acid group.
Methodology: Potentiometric Titration

o Sample Preparation: A precisely weighed amount of 2-Pyrrolidin-1-ylpyrimidine-5-
carboxylic acid is dissolved in a suitable solvent, typically water or a water-cosolvent
mixture if the compound has low aqueous solubility.

e Apparatus: A calibrated pH meter with a suitable electrode and a burette.
 Titrant: A standardized solution of a strong base, typically 0.1 M sodium hydroxide (NaOH).

e Procedure:

[e]

The solution of the acid is placed in a beaker with a magnetic stirrer.

[e]

The pH electrode is immersed in the solution, and the initial pH is recorded.

o

The NaOH solution is added in small, precise increments from the burette.

[¢]

After each addition, the solution is allowed to equilibrate, and the pH is recorded.

[¢]

The titration is continued until the pH has risen significantly, well past the equivalence
point.
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o Data Analysis: A titration curve is generated by plotting the pH (y-axis) versus the volume of
NaOH added (x-axis). The equivalence point is the point of steepest inflection on the curve.
The pKa is the pH at which half of the volume of NaOH required to reach the equivalence

point has been added.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the comprehensive determination of
the physical properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for the determination of physical properties.
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Conclusion

The physicochemical properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid are
essential for its advancement as a potential therapeutic agent. While computational data
provides a solid foundation, experimental determination of properties such as melting point,
solubility, and pKa is critical for a complete understanding of its behavior. The protocols
outlined in this guide provide a framework for researchers to obtain this vital information,
thereby facilitating further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid | COH11N302 | CID 6622038 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Pyrrolidin-1-ylpyrimidine-5-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276687#2-pyrrolidin-1-ylpyrimidine-5-carboxylic-
acid-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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